Cas no 142561-10-2 (Glyasperin D)

Glyasperin D structure
Glyasperin D structure
Product Name:Glyasperin D
CAS No:142561-10-2
MF:C22H26O5
MW:370.438847064972
CID:160266
PubChem ID:480860
Update Time:2025-04-19

Glyasperin D Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4-[(3R)-3,4-dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-
    • Glyasperin D
    • 4-[(3R)-3,4-Dihydro-5,7-dimethoxy-6-(3-methyl-2-buten-1-yl)-2H-1-benzopyran-3-yl]-1,3-benzenediol
    • [ "" ]
    • 4-[(3R)-5,7-dimethoxy-6-(3-methylbut-2-enyl)-3,4-dihydro-2H-chromen-3-yl]benzene-1,3-diol
    • 4-((R)-5,7-Dimethoxy-6-(3-methyl-but-2-enyl)-1-benzopyran-3-yl)-benzene-1,3-diol
    • 4-[(R)-5,7-Dimethoxy-6-(3-methyl-but-2-enyl)-1-benzopyran-3-yl]-benzene-1,3-diol
    • 4-[(3r)-5,7-dimethoxy-6-(3-methylbut-2-en-1-yl)-3,4-dihydro-2h-chromen-3-yl]benzene-1,3-diol
    • MLS000697603
    • HMS2270J03
    • BDBM50172095
    • NCGC00247521-0
    • FS-8809
    • T6ZF2ZY8CW
    • 4-[5,7-Dimethoxy-6-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-1-benzopyran-3-yl]benzene-1,3-diol
    • NCGC00247521-01
    • GlyasperinD
    • SMR000470940
    • 1,3-BENZENEDIOL, 4-(3,4-DIHYDRO-5,7-DIMETHOXY-6-(3-METHYL-2-BUTENYL)-2H-1-BENZOPYRAN-3-YL)-, (R)-
    • AKOS040760428
    • 4-((3R)-5,7-dimethoxy-6-(3-methylbut-2-en-1-yl)-3,4-dihydro-2H-chromen-3-yl)benzene-1,3-diol
    • UNII-T6ZF2ZY8CW
    • 4-((3R)-3,4-DIHYDRO-5,7-DIMETHOXY-6-(3-METHYL-2-BUTEN-1-YL)-2H-1-BENZOPYRAN-3-YL)-1,3-BENZENEDIOL
    • 142561-10-2
    • CHEMBL1563332
    • NCGC00247521-02_C22H26O5_4-[(3R)-5,7-Dimethoxy-6-(3-methyl-2-buten-1-yl)-3,4-dihydro-2H-chromen-3-yl]-1,3-benzenediol
    • NCGC00247521-02
    • DTXSID80931525
    • 1,3-BENZENEDIOL, 4-((3R)-3,4-DIHYDRO-5,7-DIMETHOXY-6-(3-METHYL-2-BUTEN-1-YL)-2H-1-BENZOPYRAN-3-YL)-
    • HY-N6975
    • 4-[(3R)-5,7-dimethoxy-6-(3-methylbut-2-enyl)chroman-3-yl]benzene-1,3-diol
    • CHEBI:69084
    • CS-0101416
    • Q27137423
    • DA-63812
    • Inchi: 1S/C22H26O5/c1-13(2)5-7-17-20(25-3)11-21-18(22(17)26-4)9-14(12-27-21)16-8-6-15(23)10-19(16)24/h5-6,8,10-11,14,23-24H,7,9,12H2,1-4H3/t14-/m0/s1
    • InChI Key: DDMAUIOCNQXFHL-AWEZNQCLSA-N
    • SMILES: O1C2C=C(C(C/C=C(\C)/C)=C(C=2C[C@H](C2C=CC(=CC=2O)O)C1)OC)OC

Computed Properties

  • Exact Mass: 370.17800
  • Monoisotopic Mass: 370.17802393 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 68.2
  • Molecular Weight: 370.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 532.2±50.0 °C at 760 mmHg
  • Flash Point: 275.7±30.1 °C
  • Refractive Index: 1.587
  • Solubility: Almost insoluble (0.011 g/l) (25 º C),
  • PSA: 68.15000
  • LogP: 4.34240
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Glyasperin D Security Information

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